Cas no 2171167-79-4 (2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2171167-79-4
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5800034
• PubChem ID: 165515512
• Update Time: 2025-05-24

2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• EN300-1529727
• 2-[(2R)-N-(2,2-dimethylpropyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid
• 2171167-79-4

• Inchi： 1S/C27H34N2O5/c1-5-10-23(25(32)29(15-24(30)31)17-27(2,3)4)28-26(33)34-16-22-20-13-8-6-11-18(20)19-12-7-9-14-21(19)22/h6-9,11-14,22-23H,5,10,15-17H2,1-4H3,(H,28,33)(H,30,31)/t23-/m1/s1
• InChI Key： XKZBOJKSMIUBTE-HSZRJFAPSA-N
• SMILES： O(C(N[C@H](CCC)C(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

Comprehensive Analysis of 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2171167-79-4)

In the realm of synthetic organic chemistry and pharmaceutical research, 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2171167-79-4) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. Its Fmoc-protected amino acid derivative status makes it invaluable for solid-phase peptide synthesis (SPPS), a technique widely employed in the production of therapeutic peptides and biologics.

The compound's CAS No. 2171167-79-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Researchers often inquire about its synthesis protocols, purification methods, and applications in peptide engineering. With the growing demand for personalized medicine and targeted therapies, the importance of high-purity building blocks like this compound cannot be overstated. Its chiral center at the 2R position further enhances its utility in stereoselective synthesis, a hot topic in modern medicinal chemistry.

One of the most discussed aspects of 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid is its compatibility with automated peptide synthesizers. As the pharmaceutical industry increasingly adopts AI-driven drug discovery platforms, the need for reliable and efficient synthetic intermediates has surged. This compound's Fmoc group offers excellent stability under basic conditions while being readily cleaved under mild acidic conditions, making it ideal for iterative peptide chain elongation.

Recent advancements in bioconjugation techniques have further expanded the applications of CAS No. 2171167-79-4. Its carboxylic acid moiety allows for facile attachment to various delivery systems, including nanoparticles and antibody-drug conjugates (ADCs). This aligns perfectly with the current trend of targeted drug delivery, a field experiencing exponential growth due to its potential to minimize side effects and maximize therapeutic efficacy. The compound's tert-butyl side chain contributes to enhanced lipophilicity, a property often desired in drug candidates for improved membrane permeability.

Quality control of 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid remains a critical concern for researchers. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and stereochemical integrity. The compound's stability under various storage conditions is another frequently searched topic, especially among pharmaceutical manufacturers requiring long-term storage of intermediates.

From a regulatory perspective, the synthesis and handling of CAS No. 2171167-79-4 comply with standard laboratory safety protocols. While not classified as hazardous, proper personal protective equipment (PPE) is recommended when working with this compound, as with all fine chemicals. The growing emphasis on green chemistry principles has also prompted investigations into more sustainable synthesis routes for this and related Fmoc-protected amino acid derivatives.

The future prospects for 2-(2R)-N-(2,2-dimethylpropyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid appear bright, particularly in the context of peptide-based therapeutics. With the global peptide drug market projected to grow significantly, demand for high-quality building blocks like this compound is expected to rise correspondingly. Its unique structural features continue to inspire novel applications in drug discovery and biomaterials science, making it a compound worth watching in the coming years.